Cas no 1261817-71-3 (2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261817-71-3
• MF: C₁₂H₆Cl₂F₃N
• MW: 292.083951473236
• CID: 4983643
• Update Time: 2025-10-31

2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3N/c13-10-5-4-9(11(14)18-10)7-2-1-3-8(6-7)12(15,16)17/h1-6H
• InChI Key： DTUBXVKVCCHNMU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261817-71-3)

2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261817-71-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a potential lead compound in drug discovery.

The molecular structure of 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring substituted with two chlorine atoms at the 2 and 6 positions and a 3-(trifluoromethyl)phenyl group at the 3 position. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine in the development of novel therapeutic agents. One notable application is its use as an intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The chlorinated and trifluoromethylated moieties contribute to the compound's ability to interact with specific biological targets, making it a valuable starting material for medicinal chemists.

In addition to its role as an intermediate, 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine has been explored for its intrinsic biological activities. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, it has been reported to inhibit the activity of kinases involved in signal transduction pathways, which are crucial for cell proliferation and survival.

The physicochemical properties of 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine, such as its solubility and stability, have also been extensively studied. These properties are essential for optimizing its use in pharmaceutical formulations and ensuring its effectiveness in vivo. The compound's low solubility in water can be addressed through various formulation strategies, such as the use of co-solvents or surfactants, to enhance its bioavailability.

Clinical trials involving derivatives of 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine have shown promising results. For example, a recent Phase II trial evaluated the efficacy and safety of a derivative compound in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant anti-tumor activity in a subset of patients.

The environmental impact of 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine is another important consideration. Studies have assessed its biodegradability and potential for accumulation in ecosystems. While initial findings suggest that it is relatively stable under environmental conditions, ongoing research is focused on developing more sustainable synthesis methods to minimize any adverse effects.

In conclusion, 2,6-Dichloro-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261817-71-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its properties and potential uses will undoubtedly contribute to advancements in drug discovery and the treatment of various diseases.